Cas no 2738573-17-4 (4,7-Methano-1H-inden-1-amine, octahydro-, hydrochloride (1:1), (3aR,4R,7S,7aS)-rel- )

• Product Name: 4,7-Methano-1H-inden-1-amine, octahydro-, hydrochloride (1:1), (3aR,4R,7S,7aS)-rel-
• CAS No: 2738573-17-4
• MF: C₁₀H₁₈ClN
• MW: 187.709621906281
• CID: 5562189
• Update Time: 2025-10-28

4,7-Methano-1H-inden-1-amine, octahydro-, hydrochloride (1:1), (3aR,4R,7S,7aS)-rel- Chemical and Physical Properties

Names and Identifiers

• 4,7-Methano-1H-inden-1-amine, octahydro-, hydrochloride (1:1), (3aR,4R,7S,7aS)-rel-

• Inchi： 1S/C10H17N.ClH/c11-9-4-3-8-6-1-2-7(5-6)10(8)9;/h6-10H,1-5,11H2;1H/t6-,7+,8-,9?,10+;/m0./s1
• InChI Key： FLVOKHLDDOOLCC-ZOEHGTCGSA-N
• SMILES： NC1CC[C@H]2[C@H]3CC[C@@H]([C@@H]12)C3.Cl

Additional information on 4,7-Methano-1H-inden-1-amine, octahydro-, hydrochloride (1:1), (3aR,4R,7S,7aS)-rel-

4,7-Methano-1H-inden-1-amine, Octahydro-, Hydrochloride (1:1), (3aR,4R,7S,7aS)-rel-

The compound 4,7-Methano-1H-inden-1-amine, octahydro-, hydrochloride (1:1), (3aR,4R,7S,7aS)-rel- is a highly specialized chemical entity with the CAS number 2738573-17-4. This compound belongs to the class of amines and is notable for its complex stereochemistry and unique structural features. The molecule is characterized by a bicyclic framework with a methano bridge connecting positions 4 and 7 of the indene system. The stereochemistry at positions 3aR, 4R, 7S, and 7aS imparts a specific configuration that is critical for its biological activity and pharmacological properties.

Recent studies have highlighted the potential of 4,7-Methano-1H-inden-1-amine as a precursor in the synthesis of bioactive compounds. Researchers have explored its role in the development of novel therapeutic agents targeting various diseases, including neurodegenerative disorders and cancer. The hydrochloride salt form of this compound is particularly advantageous due to its enhanced solubility and stability under physiological conditions.

The synthesis of 2738573-17-4 involves a multi-step process that combines traditional organic chemistry techniques with modern catalytic methods. Key steps include the formation of the methano bridge via intramolecular cyclization and the precise control of stereochemistry during the synthesis. These advancements have made it possible to produce the compound in high enantiomeric excess, which is essential for its application in chiral environments.

In terms of applications, 4,7-Methano-1H-inden-1-amine hydrochloride has shown promise in drug discovery programs targeting G-protein coupled receptors (GPCRs). Its ability to modulate these receptors makes it a valuable tool in the development of treatments for conditions such as hypertension and chronic pain. Additionally, recent findings suggest that this compound may exhibit anti-inflammatory properties, further expanding its potential therapeutic applications.

The structural uniqueness of (3aR,4R,7S,7aS)-rel-4,7-Methano-1H-inden-1-amine has also made it an interesting subject for computational studies. Researchers have employed advanced molecular modeling techniques to predict its binding affinities to various protein targets. These studies have provided valuable insights into its pharmacokinetic profile and bioavailability.

From an industrial perspective, the production of CAS No. 2738573-17-4 requires stringent quality control measures to ensure consistency in both purity and stereochemical integrity. The compound's stability under different storage conditions has been thoroughly investigated, making it suitable for large-scale manufacturing processes.

In conclusion, 4,7-Methano-1H-inden-1-amine hydrochloride represents a significant advancement in organic chemistry with wide-ranging applications in drug discovery and development. Its unique structure and stereochemistry make it a valuable asset in the pursuit of novel therapeutic agents.